Cas no 51911-08-1 (thiourea - (5R,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one (1:1) hydrobromide)

• Product name: thiourea - (5R,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one (1:1) hydrobromide
• CAS No: 51911-08-1
• MF: C₂₃H₂₇BrN₂O₈S
• MW: 571.438084840775
• CID: 1574714
• PubChem ID: 3037181

thiourea - (5R,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one (1:1) hydrobromide Chemical and Physical Properties

Names and Identifiers

• thiourea - (5R,5aR,8aR,9S)-9-hydroxy-5-(3,4,5-trimethoxyphenyl)-5,8,8a,9-tetrahydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(5aH)-one (1:1) hydrobromide
• (5S,5aR,8aR,9R)-5-hydroxy-9-(3,4,5-trimethoxyphenyl)-5a,6,8a,9-tetrahydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-8-one,thiourea,hydrobromide
• Thiourea, monohydrobromide, compd. with [5R-(5α,5aβ,8aα,9β)]-5,8,8a,9-tetrahydro-9-hydroxy-5-(3,4,5-trimethoxyphenyl)furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(5aH)-one (9CI)

• Inchi： 1S/C22H22O8.CH4N2S.BrH/c1-25-16-4-10(5-17(26-2)21(16)27-3)18-11-6-14-15(30-9-29-14)7-12(11)20(23)13-8-28-22(24)19(13)18;2-1(3)4;/h4-7,13,18-20,23H,8-9H2,1-3H3;(H4,2,3,4);1H/t13-,18+,19-,20+;;/m0../s1
• InChI Key： CDRUNUAQTANNEM-XHNCEJFUSA-N
• SMILES： O=C1OC[C@]2([H])[C@H](O)C3=CC4OCOC=4C=C3[C@@H](C3C=C(OC)C(OC)=C(OC)C=3)[C@@]12[H].C(=S)(N)N.Br

Computed Properties

• Exact Mass: 570.067149
• Monoisotopic Mass: 570.067149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177

Experimental Properties

• Boiling Point: 597.9°C at 760 mmHg
• Flash Point: 210.2°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins